Cas no 2137737-60-9 (2-chloro-N-(3,3-dichlorocyclobutyl)propanamide)

• Product Name: 2-chloro-N-(3,3-dichlorocyclobutyl)propanamide
• CAS No: 2137737-60-9
• MF: C₇H₁₀Cl₃NO
• MW: 230.519399166107
• CID: 6193353
• PubChem ID: 165451914
• Update Time: 2025-07-20

2-chloro-N-(3,3-dichlorocyclobutyl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-741692
• 2137737-60-9
• 2-chloro-N-(3,3-dichlorocyclobutyl)propanamide

• Inchi： 1S/C7H10Cl3NO/c1-4(8)6(12)11-5-2-7(9,10)3-5/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： WPAGJTQHZVUWAI-UHFFFAOYSA-N
• SMILES： ClC1(CC(C1)NC(C(C)Cl)=O)Cl

Computed Properties

• Exact Mass: 228.982797g/mol
• Monoisotopic Mass: 228.982797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-chloro-N-(3,3-dichlorocyclobutyl)propanamide

Recent Advances in the Study of 2-chloro-N-(3,3-dichlorocyclobutyl)propanamide (CAS: 2137737-60-9)

The compound 2-chloro-N-(3,3-dichlorocyclobutyl)propanamide (CAS: 2137737-60-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and propanamide structure, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, providing valuable insights for future research and development.

One of the key areas of investigation has been the synthesis and optimization of 2-chloro-N-(3,3-dichlorocyclobutyl)propanamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further exploration of its biological properties.

In terms of biological activity, preliminary studies have indicated that 2-chloro-N-(3,3-dichlorocyclobutyl)propanamide exhibits notable herbicidal and fungicidal properties. Its mechanism of action appears to involve the inhibition of key enzymatic pathways in target organisms, making it a potential candidate for the development of new agrochemicals. Additionally, its structural features suggest possible applications in medicinal chemistry, particularly in the design of enzyme inhibitors for therapeutic purposes.

Recent research has also explored the environmental and toxicological profiles of 2-chloro-N-(3,3-dichlorocyclobutyl)propanamide. Understanding its degradation pathways and ecotoxicological effects is essential for assessing its safety and sustainability. Studies have employed advanced analytical methods to monitor its persistence in various environmental matrices and evaluate its impact on non-target organisms. These findings are crucial for regulatory considerations and the development of environmentally friendly formulations.

Looking ahead, the potential applications of 2-chloro-N-(3,3-dichlorocyclobutyl)propanamide extend beyond agrochemicals. Its unique chemical structure and biological activity make it a promising scaffold for drug discovery and development. Future research directions may include structure-activity relationship (SAR) studies to optimize its efficacy and selectivity, as well as investigations into its potential use in combination therapies. Collaborative efforts between academia and industry will be key to unlocking the full potential of this compound.

In conclusion, the recent advancements in the study of 2-chloro-N-(3,3-dichlorocyclobutyl)propanamide (CAS: 2137737-60-9) highlight its versatility and potential in both agrochemical and pharmaceutical applications. Continued research and development efforts are expected to yield further insights into its mechanisms of action and expand its utility in addressing pressing challenges in agriculture and medicine.